(1R,2R,4R)-bicyclo[2.2.2]oct-5-ene-2-carboxylic acid

• IUPAC Name: (1R,2R,4R)-bicyclo[2.2.2]oct-5-ene-2-carboxylic acid
• InChI: InChI=1S/C9H12O2/c10-9(11)8-5-6-1-3-7(8)4-2-6/h1,3,6-8H,2,4-5H2,(H,10,11)/t6-,7+,8-/m1/s1
• InChI Key: RZQRFJYKWMUYLB-GJMOJQLCSA-N
• Canonical SMILES: C1CC2C=CC1CC2C(=O)O
• Isomeric SMILES: C1C[C@@H]2C=C[C@H]1C[C@H]2C(=O)O
• Molecular Formula: C9H12O2
• Molecular Weight: 152.19 g/mol
• CAS No.: 20507-56-6

Description

“(1R,2R,4R)-bicyclo[2.2.2]oct-5-ene-2-carboxylic acid” is a chemical compound with a unique structure. Its unique structure enables diverse applications, from drug synthesis to catalysis. With its potential to revolutionize multiple fields, this compound holds promise for future breakthroughs.

Scientific Research Applications

Asymmetric Synthesis

The compound has been utilized in asymmetric synthesis, particularly in the Diels–Alder cycloaddition of 1-aminocyclohexadiene to chiral acrylate. This process yields enantiopure bicyclic β-amino acids, demonstrating the compound's utility in creating stereochemically complex molecules (Songis et al., 2007).

Synthesis of Bicyclic Skeletons

The compound plays a role in the synthesis of ε-amino acids based on bicyclic skeletons, such as bicyclo[3.3.0]octane-5-amino-1-carboxylic acids, which are used in solid-phase synthesis (Yeo et al., 2006).

Gas-phase Acidities Study

Its derivatives have been studied for their gas-phase acidities. This research helps in understanding the field and resonance effects in related carboxylic acids, contributing to knowledge in physical organic chemistry (Koppel et al., 1993).

Molecular Mechanics Studies

The compound's lactones have been studied using molecular mechanics (MM3), providing insights into their stability, interconversion, and thermodynamic properties. This contributes to our understanding of organic chemical reactions and equilibria (Kulkarni & Allinger, 1999).

Multicomponent Reaction Synthesis

It has been used in multicomponent reaction synthesis for creating functionalized bicyclo[2.2.2]oct-2-ene derivatives. This showcases its versatility in complex organic synthesis processes (Struebing et al., 2005).

Crystal Structure Analysis

The compound's derivatives have been analyzed for their crystal structure, which aids in understanding their conformation and bonding characteristics. This is valuable for the field of crystallography and material science (Buñuel et al., 1996).

Total Synthesis of Natural Products

It has been used in the total synthesis of anticapsin and related compounds. Understanding these reactions is essential for medicinal chemistry and drug synthesis (Crossley et al., 1994).

Synthesis of Functionalized Polyimides

The compound is instrumental in the synthesis of new poly(amide-imide)s, which are thermally stable. This research contributes to materials science, particularly in the development of new polymers with specific properties (Faghihi & Hajibeygi, 2011).

Study of Substituent Effects on Acidity

Research on the acidity of its derivatives helps understand substituent effects in weak acids. This is important for theoretical and computational chemistry (Wiberg, 2002).